Cas no 2228586-98-7 (2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal)

• Product Name: 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal
• CAS No: 2228586-98-7
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 6206912
• PubChem ID: 165655780
• Update Time: 2025-06-13

2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal
• 2228586-98-7
• EN300-1745514

• Inchi： 1S/C10H13NOS/c1-10(2,5-12)9-8(7-3-4-7)11-6-13-9/h5-7H,3-4H2,1-2H3
• InChI Key： SFAJLTSANFONBR-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(C=O)(C)C)C1CC1

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal

Introduction to 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal (CAS No. 2228586-98-7)

2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal (CAS No. 2228586-98-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal is noteworthy for its cyclopropyl and thiazole moieties, which contribute to its distinct chemical and biological properties. The cyclopropyl group is known for its strain energy and reactivity, while the thiazole ring imparts significant stability and bioactivity. These structural elements make the compound a valuable candidate for drug discovery and development.

Recent studies have highlighted the pharmacological properties of 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal has also shown potential in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK. These results underscore the therapeutic potential of 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal in oncology.

In addition to its therapeutic applications, the synthesis and characterization of 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal have been extensively studied. Various synthetic routes have been developed to optimize yield and purity, with a focus on green chemistry principles to minimize environmental impact. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the synthesized compound.

The safety profile of 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal is another critical aspect that has been investigated. Toxicity studies in animal models have shown that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal in various disease conditions. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings are encouraging and warrant further investigation in larger-scale clinical trials.

In conclusion, 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanal (CAS No. 2228586-98-7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in pharmaceutical science.